Cas no 2408969-46-8 (3-[5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-methylazetidine-1-carboxamide)

• Product Name: 3-[5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-methylazetidine-1-carboxamide
• CAS No: 2408969-46-8
• MF: C₁₃H₁₃FN₄O₂
• MW: 276.266325712204
• CID: 6583855
• PubChem ID: 146082278
• Update Time: 2025-05-24

3-[5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-methylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-methylazetidine-1-carboxamide
• EN300-7537386
• 2408969-46-8

• Inchi： 1S/C13H13FN4O2/c1-13(6-18(7-13)12(15)19)11-17-16-10(20-11)8-4-2-3-5-9(8)14/h2-5H,6-7H2,1H3,(H2,15,19)
• InChI Key： WLLUSDDPOJGQHB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1=NN=C(C2(C)CN(C(N)=O)C2)O1

Computed Properties

• Exact Mass: 276.10225383g/mol
• Monoisotopic Mass: 276.10225383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 85.2Ų

Additional information on 3-[5-(2-Fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-methylazetidine-1-carboxamide

Compound CAS No 2408969-46-8: 3-[5-(2-Fluorophenyl)-1,3,4-Oxadiazol-2-yl]-3-Methylazetidine-1-Carboxamide

CAS No 2408969-46-8, also known as 3-[5-(2-fluorophenyl)-1,3,4-oxadiazol-2-yl]-3-methylazetidine-1-carboxamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activity, making it a subject of interest in both academic and industrial settings.

The molecular structure of this compound is characterized by a central azetidine ring, which is a four-membered ring containing one nitrogen atom. This ring is substituted at the 3-position with a methyl group and at the 1-position with a carboxamide group. The key feature of this compound lies in its oxadiazole moiety, which is attached to the azetidine ring via a methylene bridge. The oxadiazole ring is further substituted with a 2-fluorophenyl group at the 5-position, introducing electronic and steric effects that influence the compound's reactivity and selectivity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery and development. The presence of the oxadiazole ring in this compound suggests potential applications in medicinal chemistry, particularly in the design of bioactive molecules targeting specific biological pathways. The fluoro substituent on the phenyl group adds to the compound's versatility by introducing electron-withdrawing effects, which can enhance its binding affinity to target proteins or enzymes.

The synthesis of CAS No 2408969-46-8 involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Researchers have explored various strategies to optimize the synthesis pathway, ensuring high yields and purity of the final product. These methods often involve coupling reactions, cyclizations, and functional group transformations, underscoring the complexity and precision required in its preparation.

In terms of applications, this compound has shown promise in several areas. Its structural features make it an attractive candidate for use as an intermediate in pharmaceutical research or as a building block for more complex molecules. Additionally, its stability under various reaction conditions suggests potential uses in materials science or as a precursor for advanced materials.

Recent advancements in computational chemistry have enabled researchers to perform detailed studies on the electronic properties and reactivity of this compound. These studies have provided insights into its potential interactions with biological targets and its suitability for specific applications. For instance, molecular docking simulations have revealed favorable binding modes with certain protein receptors, indicating its potential role as a lead compound in drug discovery.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's properties and behavior under different conditions. Such comprehensive studies are essential for unlocking its full potential and paving the way for innovative applications across diverse fields.

In conclusion, CAS No 2408969-46-8 represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, coupled with promising biological activity and versatile synthetic pathways, positions it as a key player in advancing scientific knowledge and practical applications.